Cas no 2229277-50-1 (1-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopropylethan-1-one)

• Product Name: 1-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopropylethan-1-one
• CAS No: 2229277-50-1
• MF: C₁₄H₁₆O₂
• MW: 216.275644302368
• CID: 6129377
• PubChem ID: 165640714
• Update Time: 2025-10-24

1-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopropylethan-1-one
• 1-[1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopropyl]ethan-1-one
• EN300-1761436
• 2229277-50-1

• Inchi： 1S/C14H16O2/c1-9-7-11-8-12(3-4-13(11)16-9)14(5-6-14)10(2)15/h3-4,8-9H,5-7H2,1-2H3
• InChI Key： ZMLGRMCBHOWYQX-UHFFFAOYSA-N
• SMILES： O1C(C)CC2=C1C=CC(=C2)C1(C(C)=O)CC1

Computed Properties

• Exact Mass: 216.115029749g/mol
• Monoisotopic Mass: 216.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopropylethan-1-one

Comprehensive Overview of 1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopropylethan-1-one (CAS No. 2229277-50-1)

The compound 1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopropylethan-1-one (CAS No. 2229277-50-1) is a structurally unique organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a dihydrobenzofuran moiety with a cyclopropyl ketone group, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its ability to modulate biological pathways. The compound's synthetic versatility and structural stability further enhance its appeal in drug discovery programs.

In recent years, the demand for novel heterocyclic compounds like CAS No. 2229277-50-1 has surged, driven by advancements in precision medicine and green chemistry. Users frequently search for terms such as "dihydrobenzofuran derivatives" and "cyclopropyl ketone applications," reflecting the growing interest in this chemical space. The compound's low toxicity profile and high selectivity make it a preferred choice for developing next-generation therapeutics. Additionally, its compatibility with catalytic asymmetric synthesis aligns with the industry's shift toward sustainable manufacturing practices.

From a structure-activity relationship (SAR) perspective, 1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopropylethan-1-one exhibits intriguing properties. The methyl group at the 2-position of the dihydrobenzofuran ring enhances lipophilicity, potentially improving blood-brain barrier permeability. Meanwhile, the cyclopropyl ketone moiety offers a rigid scaffold for molecular docking studies. These features have led to its exploration in central nervous system (CNS) drug development, a hot topic in pharmaceutical forums. Searches for "CNS-active small molecules" often highlight derivatives of this compound class.

The synthesis of CAS No. 2229277-50-1 typically involves Pd-catalyzed cross-coupling reactions, a method frequently queried in organic chemistry databases. Optimizing its yield and purity remains a focus area, with researchers investigating microwave-assisted synthesis and flow chemistry techniques. These approaches address the need for cost-effective scale-up, a recurring theme in industrial chemistry discussions. Furthermore, the compound's chromatographic behavior has been studied extensively, as evidenced by searches for "HPLC methods for benzofuran analysis."

Beyond pharmaceuticals, 1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopropylethan-1-one shows promise in material science. Its conjugated π-system and electron-withdrawing ketone group make it a candidate for organic semiconductors. This application resonates with the rising popularity of "bio-based electronic materials" in search trends. The compound's thermal stability also positions it as a potential polymeric additive, another area receiving increased online engagement.

Analytical characterization of CAS No. 2229277-50-1 employs advanced techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS). These methods are frequently searched alongside "structural elucidation of complex molecules," underscoring the compound's relevance in analytical chemistry circles. Recent publications have detailed its crystallographic data, providing insights into molecular packing and intermolecular interactions—topics gaining traction in computational chemistry communities.

Regulatory aspects of 1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopropylethan-1-one are equally noteworthy. While not classified as hazardous, its environmental fate and biodegradation pathways are subjects of ongoing research, aligning with searches for "eco-friendly chemical design." The compound's logP value and photostability data are often requested in regulatory submissions, reflecting industry compliance needs.

In conclusion, CAS No. 2229277-50-1 represents a multifaceted compound bridging medicinal chemistry, materials engineering, and sustainable synthesis. Its dihydrobenzofuran core and cyclopropyl ketone functionality continue to inspire innovations across disciplines, as evidenced by its prominence in both academic literature and patent filings. As research progresses, this molecule is poised to address critical challenges in drug development and functional materials, cementing its status as a high-value chemical entity.